Phosphorosoformonitrile

• CAS No.: 25756-66-5
• Molecular Formula: CNOP
• Molecular Weight: 72.991 g/mol
• IUPAC Name: phosphorosoformonitrile
• InChI: InChI=1S/CNOP/c2-1-4-3
• InChI Key: CCFYXLIUTVOPDU-UHFFFAOYSA-N
• Canonical SMILES: C(#N)P=O

Description

Phosphorosoformonitrile is an organophosphorus compound characterized by the presence of a phosphorus-nitrogen triple bond

Preparation Methods

Synthetic Routes and Reaction Conditions: Phosphorosoformonitrile can be synthesized through several methods, including the reaction of phosphorus trichloride with sodium cyanide under controlled conditions. Another method involves the reaction of phosphorus pentachloride with sodium cyanide in the presence of a suitable solvent. The reaction conditions typically require an inert atmosphere to prevent unwanted side reactions and to ensure the purity of the final product.

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process often includes steps such as purification through distillation or recrystallization to obtain a high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: Phosphorosoformonitrile undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form phosphorosoformamide.

Reduction: Reduction reactions can yield phosphorosoformine.

Substitution: It can undergo substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and alcohols can react with this compound under mild conditions.

Major Products:

Oxidation: Phosphorosoformamide.

Reduction: Phosphorosoformine.

Substitution: Various substituted this compound derivatives.

Scientific Research Applications

Phosphorosoformonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other organophosphorus compounds.

Biology: Investigated for its potential role in biochemical pathways and as a tool for studying phosphorus-nitrogen interactions.

Medicine: Explored for its potential therapeutic applications, including as an antimicrobial agent.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of phosphorosoformonitrile involves its interaction with molecular targets through its phosphorus-nitrogen triple bond. This interaction can lead to the formation of stable complexes with various biomolecules, influencing biochemical pathways and cellular processes. The specific pathways involved depend on the nature of the target molecules and the conditions under which the compound is used.

Comparison with Similar Compounds

Phosphorosoformonitrile can be compared with other similar compounds, such as:

Phosphorosoformamide: Similar in structure but differs in its oxidation state and reactivity.

Phosphorosoformine: A reduced form with different chemical properties and applications.

This compound derivatives: Various substituted derivatives that exhibit unique properties based on the nature of the substituents.

Uniqueness: this compound is unique due to its phosphorus-nitrogen triple bond, which imparts distinct reactivity and potential for forming stable complexes with a wide range of molecules. This makes it a valuable compound for research and industrial applications.